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Compound of Interest

Compound Name: Sitostenone

Cat. No.: B12000126

Get Quote

CAS Number: 1058-61-3

Synonyms: Stigmast-4-en-3-one, β-Sitost-4-en-3-one, Δ4-Sitosterol-3-one

This technical guide provides a comprehensive overview of Sitostenone, a naturally occurring

phytosterol with significant biological activities. The information is intended for researchers,

scientists, and professionals in drug development, presenting key chemical properties,

experimental methodologies, and known signaling pathways.

Core Chemical and Physical Properties
Sitostenone is a C29 steroid and a derivative of stigmastane.[1][2] It is structurally similar to

other key phytosterols. Quantitative data regarding its properties are summarized in the table

below for ease of reference.
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Property Value Source(s)

CAS Number 1058-61-3 [3][4][5][6][7]

Molecular Formula C₂₉H₄₈O [3][5][7]

Molecular Weight 412.69 g/mol [1][3][5]

Appearance
White to off-white crystalline

solid
[3][4]

Melting Point 82 °C [3][8]

95-96.5 °C [9]

Boiling Point 503.8 ± 17.0 °C at 760 mmHg [3][4][7]

Density 0.97 ± 0.1 g/cm³ [3][7]

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate.

[3][10]

Slightly soluble in Ethanol. [8][11]

logP (calculated) 6.95 to 10.24 [4][9][12]

Hydrogen Bond Acceptor

Count
1 [4][12]

Hydrogen Bond Donor Count 0 [4][12]

Rotatable Bond Count 6 [4]

Spectroscopic Data
The structural elucidation of Sitostenone relies on standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data have been reported, providing a clear spectral signature for the

molecule.
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¹H-NMR (500 MHz, CDCl₃): Key signals include a singlet at δ 5.72 ppm corresponding to the

olefinic proton at C-4, and various signals for the six methyl groups between δ 0.71 and 1.17

ppm.[13]

¹³C-NMR (125 MHz, CDCl₃): Characteristic peaks are observed at δ 199.9 ppm for the

carbonyl carbon (C-3), and at δ 172.0 ppm and δ 123.9 ppm for the olefinic carbons at C-5

and C-4, respectively. The spectrum displays a total of 29 carbon signals.[13]

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of Sitostenone. The GC-MS analysis shows

a molecular ion peak (m/z) of 412.37, consistent with the molecular formula C₂₉H₄₈O.[13]

Experimental Protocols and Methodologies
This section details common experimental procedures related to the isolation and activity

assessment of Sitostenone.

Isolation and Purification from Natural Sources
Sitostenone is typically isolated from plant sources using chromatographic techniques. It has

been extracted from the roots of Xanthium sibiricum[3], the leaves of Macaranga magna

Turrill[13], and the bark of Anacardium occidentale[1]. The following is a generalized workflow

for its isolation.
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Caption: Generalized workflow for the isolation and purification of Sitostenone.
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Tyrosinase Inhibition Assay
Sitostenone is a known inhibitor of tyrosinase, the key enzyme in melanin synthesis.[6][14]

The following protocol describes a common in vitro assay to quantify this inhibitory activity

using mushroom tyrosinase.

Reagent Preparation Assay Procedure (96-well plate)

Data Analysis

Prepare 0.1 M Phosphate Buffer
(pH 6.8)

Prepare Tyrosinase Solution
(e.g., 100 U/mL in buffer)

Prepare L-DOPA Solution
(e.g., 3.5 mM in buffer)

Prepare Sitostenone dilutions
(in DMSO/buffer, <1% DMSO final)

1. Add Buffer (100 µL),
Sitostenone (50 µL), and

Tyrosinase (50 µL) to wells

2. Pre-incubate
(15 min at 25°C)

3. Initiate reaction by adding
L-DOPA (50 µL)

4. Incubate
(10 min at 37°C)

5. Measure Absorbance
at 475 nm

Calculate % Inhibition:
[(V_control - V_sample) / V_control] * 100

Determine IC₅₀ value from
dose-response curve
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Click to download full resolution via product page

Caption: Experimental workflow for a mushroom tyrosinase inhibition assay.

Biological Activity and Signaling Pathways
Sitostenone exhibits a range of biological activities, including anti-melanogenic, anti-tumor,

and antioxidant effects.[3][6][14]

Anti-Melanogenic Activity
The primary mechanism for the anti-melanogenic (skin-whitening) effect of Sitostenone is its

ability to inhibit tyrosinase.[6] Tyrosinase is the rate-limiting enzyme in the melanogenesis

pathway, which is regulated by the Microphthalmia-associated transcription factor (MITF). MITF

expression is controlled by upstream signaling cascades, including the cAMP/PKA/CREB

pathway. By inhibiting tyrosinase directly, Sitostenone blocks the conversion of L-DOPA to

dopaquinone, a critical step in melanin synthesis.
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Caption: Sitostenone's role in the melanogenesis signaling pathway.
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Anti-Tumor and Apoptotic Activity
Sitostenone has demonstrated cytotoxic effects against breast cancer cell lines (MDA-MB-

231).[3] While its exact anti-tumor mechanism is still under investigation, studies on the closely

related compound β-sitosterol suggest that the PI3K/Akt/mTOR pathway is a plausible target.

This pathway is a central regulator of cell growth, proliferation, and survival, and its over-

activation is a hallmark of many cancers. Inhibition of this pathway can lead to apoptosis

(programmed cell death). β-sitosterol has been shown to induce apoptosis through the

activation of caspase-3 and by altering the Bax/Bcl-2 ratio.[5]
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Caption: The PI3K/Akt/mTOR pathway, a potential target for Sitostenone's anti-tumor activity.

Antioxidant Activity
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Sitostenone is reported to have antioxidant properties.[3][10] While its specific mechanism has

not been fully elucidated, antioxidants generally function through two primary mechanisms:

Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). These mechanisms allow

them to neutralize reactive oxygen species (ROS), thereby preventing cellular damage.

General Antioxidant Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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